Cas no 926319-02-0 (4(1H)-Quinolinone, 6-methoxy-2-(4-methoxyphenyl)-1-methyl-)

4(1H)-Quinolinone, 6-methoxy-2-(4-methoxyphenyl)-1-methyl- structure

926319-02-0 structure

Product name:4(1H)-Quinolinone, 6-methoxy-2-(4-methoxyphenyl)-1-methyl-

CAS No:926319-02-0

MF:C₁₈H₁₇NO₃

MW:295.332484960556

CID:1974194

Chemical and Physical Properties
Related Products

4(1H)-Quinolinone, 6-methoxy-2-(4-methoxyphenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

- 4(1H)-Quinolinone, 6-methoxy-2-(4-methoxyphenyl)-1-methyl-
- Inchi： 1S/C18H17NO3/c1-19-16-9-8-14(22-3)10-15(16)18(20)11-17(19)12-4-6-13(21-2)7-5-12/h4-11H,1-3H3
- InChI Key： RLKABBQRXSUPNV-UHFFFAOYSA-N
- SMILES： N1(C)C2=C(C=C(OC)C=C2)C(=O)C=C1C1=CC=C(OC)C=C1

Experimental Properties

Density: 1.194±0.06 g/cm3(Predicted)
Melting Point: 208-210 °C(Solv: chloroform (67-66-3); ethyl acetate (141-78-6))
Boiling Point: 473.9±45.0 °C(Predicted)
pka: 2.59±0.70(Predicted)

4(1H)-Quinolinone, 6-methoxy-2-(4-methoxyphenyl)-1-methyl- Related Literature

1. A bacteriochlorin-diketopyrrolopyrrole triad as a donor for solution-processed bulk heterojunction organic solar cells†

Flavien Ponsot,Léo Bucher,Nicolas Desbois,Yoann Rousselin,Pritam Mondal,Charles H. Devillers,Claude P. Gros,Rahul Singhal,Ganesh D. Sharma J. Mater. Chem. C, 2019,7, 9655-9664
2. A bioinspired switchable selective infrared solar absorber by tunable optical coupling

Wanlin Wang,Xiaoyuan Yan,Qixuan Zou,Binbin Hong,Wang Zhang,Guo Ping Wang J. Mater. Chem. C, 2021,9, 4150-4157
3. 3D printed remendable polylactic acid blends with uniform mechanical strength enabled by a dynamic Diels–Alder reaction†

Gayan A. Appuhamillage,John C. Reagan,Sina Khorsandi,Joshua R. Davidson,Ronald A. Smaldone Polym. Chem., 2017,8, 2087-2092
4. 3D Hierarchical heterostructures of Bi2W1−xMoxO6 with enhanced oxygen evolution reaction from water under natural sunlight†

Rajendra P. Panmand,Yogesh A. Sethi,Sunil R. Kadam,Deepak R. Patil,Anil V. Ghule,Bharat B. Kale New J. Chem., 2018,42, 17597-17605
5. A biomimicking and electrostatic self-assembly strategy for the preparation of glycopolymer decorated photoactive nanoparticles†

Kui Chen,Meimei Bao,Alexandra Muñoz Bonilla,Weidong Zhang,Gaojian Chen Polym. Chem., 2016,7, 2565-2572
6. A comprehensive review on the molecular dynamics simulation of the novel thermal properties of graphene

Jingchao Zhang,Fei Xu,Yang Hong,Qingang Xiong,Jianming Pan RSC Adv., 2015,5, 89415-89426
7. A catalyst for low-temperature CO2 activation

XinZhang,AbhishekDuttaChowdhury
8. 3D nanofabrication inside rapid prototyped microfluidic channels showcased by wet-spinning of single micrometre fibres†

John Linkhorst,Arne Cinar,Alexander Jans,Alexander J. C. Kuehne Lab Chip, 2018,18, 1341-1348
9. A biobased, bioactive, low CO2 impact coating for soil improvers†

Renate Weiß,Sebastian Gritsch,Günter Brader,Branislav Nikolic,Marc Spiller,Julia Santolin,Hedda K. Weber,Nikolaus Schwaiger,Sylvain Pluchon,Kristin Dietel Green Chem., 2021,23, 6501-6514
10. 1D convolutional neural network for the discrimination of aristolochic acids and their analogues based on near-infrared spectroscopy

Ni Lin,Xianghui Li Anal. Methods, 2019,11, 5118-5125

926319-02-0 (4(1H)-Quinolinone, 6-methoxy-2-(4-methoxyphenyl)-1-methyl-) Related Products

Recommended suppliers

上海贤鼎生物科技有限公司

Gold Member

Audited Supplier

CN Supplier

Bulk

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

http://en.chemfish.com/

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.chemnorm.com

Nanjing Jubai Biopharm

Gold Member

Audited Supplier

CN Supplier

Bulk

https://www.jbzml.com

Baoji Haoxiang Bio-technology Co.Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.haoxiangbio.com